Cas no 70598-40-2 (1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl-
• CAS No: 70598-40-2
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 546981
• PubChem ID: 20542687
• Update Time: 2025-04-19

1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl-
• 2-(3-naphthalen-2-yl-1-phenylpyrazol-4-yl)acetic acid
• 2-(3-(Naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)acetic acid
• [3-(Naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
• DTXSID50608515
• 2-[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
• 70598-40-2
• SCHEMBL11163036

• Inchi： 1S/C21H16N2O2/c24-20(25)13-18-14-23(19-8-2-1-3-9-19)22-21(18)17-11-10-15-6-4-5-7-16(15)12-17/h1-12,14H,13H2,(H,24,25)
• InChI Key： HKKWTHKBRQQKRK-UHFFFAOYSA-N
• SMILES： OC(CC1=CN(C2C=CC=CC=2)N=C1C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 328.12128
• Monoisotopic Mass: 328.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12